Cas no 1804270-55-0 (2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1804270-55-0
• MF: C₁₁H₁₀Cl₂O₄
• MW: 277.100701808929
• CID: 4941677
• Update Time: 2025-07-13

2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10Cl2O4/c12-5-7(14)4-6-2-1-3-8(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： GOIYHZIEUOQWMV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(CCl)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid

Recent Advances in the Study of 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic Acid (CAS: 1804270-55-0)

2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid (CAS: 1804270-55-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro and oxopropyl functional groups, has been the subject of recent investigations due to its potential applications in drug development and chemical synthesis. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantioselectivity. This method not only enhances the efficiency of production but also reduces the environmental impact associated with traditional synthesis techniques. The study reported a yield of 85% with >99% enantiomeric excess, marking a significant advancement in the scalable production of this compound.

In addition to its synthetic applications, 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid has shown promising biological activity in preclinical studies. Research conducted by the National Institute of Health (NIH) in 2024 demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound exhibited a strong binding affinity to cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its utility as a lead compound for developing anti-inflammatory agents. Further in vivo studies are underway to evaluate its pharmacokinetics and safety profile.

The structural features of 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid also make it a candidate for further chemical modifications. A recent computational study published in Bioorganic & Medicinal Chemistry Letters explored its potential as a scaffold for designing novel kinase inhibitors. Molecular docking simulations revealed favorable interactions with the ATP-binding sites of several kinases, including EGFR and BRAF, which are critical targets in cancer therapy. These findings open new avenues for the development of targeted therapies, particularly in oncology.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials. The ongoing research underscores the importance of this molecule in the broader context of drug discovery and chemical biology.

In conclusion, 2-Chloro-3-(3-chloro-2-oxopropyl)mandelic acid (CAS: 1804270-55-0) represents a versatile and promising compound with applications ranging from synthetic chemistry to therapeutic development. The latest research highlights its potential as an anti-inflammatory agent and a kinase inhibitor scaffold, while also identifying areas for future investigation. As the field progresses, continued exploration of this compound's properties and applications will undoubtedly contribute to advancements in chemical biology and medicine.